N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H18N2O3/c1-11-12(17)6-5-7-13(11)18-16(19)10-21-15-9-4-3-8-14(15)20-2/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: PEWJPNJUZIIFBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)COC2=CC=CC=C2OC)N
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• CAS No.: 953726-43-7

Description

N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimalarial Drug Synthesis

Research by Magadum and Yadav (2018) explored the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs. This study provides a potential pathway for synthesizing related compounds, including N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide, which could be relevant in the development of new antimalarial agents.

Azo Disperse Dyes Production

A novel catalytic process for producing N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate for azo disperse dyes, was developed by Zhang Qun-feng (2008). This research might hint at the use of this compound in dye production, given its structural similarity.

Anticonvulsant Properties

The study of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides by Camerman et al. (2005) revealed anticonvulsant activities related to its structure. This suggests that compounds like this compound could potentially be explored for similar pharmacological applications.

Antimicrobial and Anticancer Activity

Kaya et al. (2017) synthesized hydrazide and oxadiazole derivatives with potential cytotoxic and antimicrobial activities, using 3-methoxyphenol as a starting substance. Their work Kaya et al. (2017) on N'-(arylidene)-2-(3-methoxyphenoxy)acetohydrazide derivatives showcases the potential of related acetamide compounds in chemotherapeutic applications.

Molecular Docking and Anticancer Drug Design

Gopal Sharma et al. (2018) synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and conducted a molecular docking analysis to assess its anticancer activity. Their research Sharma et al. (2018) indicates the potential of similar compounds in targeting cancer through specific molecular interactions.

Nanomaterials for Photoluminescence

Li et al. (2011) explored the immobilization of a related compound on carbon nanotubes for photoluminescence applications, suggesting that compounds like this compound could also be investigated for their potential in enhancing the photoluminescent properties of nanomaterials Li et al. (2011).